Cas no 859458-78-9 (Phosphonic acid,(10-aminodecyl)-, hydrochloride (5CI))

• Product Name: Phosphonic acid,(10-aminodecyl)-, hydrochloride (5CI)
• CAS No: 859458-78-9
• MF: C₁₀H₂₅ClNO₃P
• MW: 273.737163305283
• CID: 718031
• Update Time: 2024-01-31

Phosphonic acid,(10-aminodecyl)-, hydrochloride (5CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(10-aminodecyl)-, hydrochloride (5CI)
• 10-Aminodecylphosphonic acid, hydrochloride, tech.
• 10-AMINODECYLPHOSPHONIC ACID,HYDROCHLORIDE.TECH
• 10-Aminodecylphosphonic acid
• 10-Aminodecylphosphonic acid hydrochloride

• Inchi： 1S/C10H24NO3P.ClH/c11-9-7-5-3-1-2-4-6-8-10-15(12,13)14;/h1-11H2,(H2,12,13,14);1H
• InChI Key： ARHUFURIYZBBRK-UHFFFAOYSA-N
• SMILES： C(P(O)(O)=O)CCCCCCCCCN.Cl

Computed Properties

• Exact Mass: 273.12600
• Monoisotopic Mass: 273.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• PSA: 93.36000
• LogP: 3.74590
• pka: pK2: 8.0;pK3: 11.25 (25°C)